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Compound Name: Pentadecanoic acid-d3

Cat. No.: B1419098 Get Quote

An In-depth Technical Guide to the Storage and Handling of Pentadecanoic Acid-d3

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive recommendations for the proper storage and handling of

Pentadecanoic acid-d3, a deuterated saturated fatty acid commonly used as an internal

standard in metabolic research and for quantifying its non-deuterated counterpart. Adherence

to these guidelines is crucial for ensuring the compound's stability, purity, and the safety of

laboratory personnel.

Storage Recommendations
The stability of Pentadecanoic acid-d3 is directly influenced by storage conditions. Different

storage temperatures and formulations (powder vs. in solvent) have distinct stability profiles.

Quantitative Storage Data
The following table summarizes the recommended storage conditions and expected stability of

Pentadecanoic acid-d3.
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Form Storage Temperature Shelf Life

Powder -20°C ≥ 4 years

Powder 4°C 2 years

In Solvent -80°C 6 months

In Solvent -20°C 1 month

Powder Room Temperature

Not specified, but should be

stored away from light and

moisture[1]

Note: Data compiled from multiple suppliers. Always refer to the manufacturer's specific

recommendations.

General Storage Guidelines
Container: Keep the container tightly sealed to prevent moisture absorption and

contamination.[2][3]

Environment: Store in a cool, dry, and well-ventilated area.[2][3]

Light and Ignition Sources: Protect from direct sunlight and keep away from sources of

ignition.[2]

Incompatibilities: Avoid storage with oxidizing agents, bases, and strong reducing agents.[4]

Handling and Safety Precautions
Pentadecanoic acid-d3 is classified as an irritant to the skin, eyes, and respiratory system.[1]

[2][3][4][5][6] Therefore, appropriate personal protective equipment (PPE) and handling

procedures are mandatory.

Personal Protective Equipment (PPE)
A summary of required PPE is provided in the table below.
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Protection Type Recommended Equipment

Eye/Face Safety glasses with side-shields or goggles.[6]

Skin
Protective gloves (e.g., nitrile rubber), lab coat,

and overalls.[2][4]

Respiratory

Use in a well-ventilated area.[2][3][6] If dust or

aerosols are generated, a NIOSH-approved

respirator may be necessary.

Handling Procedures
Ventilation: Always handle in a well-ventilated area, preferably in a chemical fume hood, to

minimize inhalation of dust or fumes.[2][3][6]

Contact Avoidance: Avoid contact with skin, eyes, and clothing.[2][3] Do not breathe dust or

spray.[2][3][6][7]

Hygiene: Wash hands thoroughly after handling.[2][3][6] Do not eat, drink, or smoke in the

handling area.[3]

Spills: In case of a spill, clean it up immediately. Avoid generating dust.[4] Wear appropriate

PPE during cleanup.[4][6][7]

Disposal: Dispose of waste in accordance with local, state, and federal regulations.[2]

Experimental Workflow
The following diagram illustrates a generalized workflow for the safe handling and preparation

of Pentadecanoic acid-d3 for experimental use.
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Preparation

Handling and Weighing

Solution Preparation

Final Steps

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Prepare Well-Ventilated Work Area
(e.g., Fume Hood)

Retrieve Pentadecanoic acid-d3
from Storage (-20°C)

Allow to Equilibrate to
Room Temperature in Desiccator

Weigh Required Amount

Dissolve in Appropriate Solvent
(e.g., DMF, Ethanol, DMSO)

Vortex/Sonicate to Ensure
Complete Dissolution

Use in Experiment Store Remaining Solution
(-20°C or -80°C)

Clean Work Area and Dispose of Waste

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Preparation of Pentadecanoic acid-d3.
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Hazard Identification and First Aid
Hazard Summary

Skin Irritation: Causes skin irritation.[1][2][3][4][5][6]

Eye Irritation: Causes serious eye irritation.[1][2][3][4][5][6]

Respiratory Irritation: May cause respiratory tract irritation.[1][2][3][4][5][6]

First Aid Measures
The following table outlines the recommended first aid procedures in case of exposure.

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[3]

[6][8]

Skin Contact

Immediately wash the affected area with plenty

of soap and water while removing contaminated

clothing. Seek medical attention if irritation

persists.[3][6][8]

Eye Contact

Immediately rinse eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek medical attention.[2][3][6][8]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek medical attention.[3]

[6]

Disclaimer: This guide is intended for informational purposes only and should not be

substituted for a thorough review of the product's Safety Data Sheet (SDS) and consultation

with a qualified safety professional.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1419098?utm_src=pdf-custom-synthesis
https://isotope.com/fatty-acids-lipids/pentadecanoic-acid-methyl-d3-dlm-1307-01
https://isotope.com/fatty-acids-lipids/pentadecanoic-acid-methyl-d3-dlm-1307-01
https://file.medchemexpress.com/batch_PDF/HY-W004283S1/Pentadecanoic-acid-d3-SDS-MedChemExpress.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJhODMwMW1neHVsMDJhdWk0ZmhhaW80eHZrcGF4IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiMTAwMi04NC0yXzYzMDNBRl9TRFMucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnMTAwMi04NC0yXzYzMDNBRl9TRFMucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--653c281ffa4a02ef221fc65659a83cf2e58438c6/1002-84-2_6303AF_SDS.pdf
https://datasheets.scbt.com/sc-215685.pdf
https://cdn.caymanchem.com/cdn/msds/17399m.pdf
https://www.orgchemboulder.com/SDS/Pentadecanoic%20acid;%201002-84-2.pdf
https://content.labscoop.com/products/e7dfd824-7a17-45ab-8a5e-00291d5dcb24/QeAmK28081m.pdf
https://www.fishersci.com/store/msds?partNumber=AC129830050&countryCode=US&language=en
https://www.benchchem.com/product/b1419098#storage-and-handling-recommendations-for-pentadecanoic-acid-d3
https://www.benchchem.com/product/b1419098#storage-and-handling-recommendations-for-pentadecanoic-acid-d3
https://www.benchchem.com/product/b1419098#storage-and-handling-recommendations-for-pentadecanoic-acid-d3
https://www.benchchem.com/product/b1419098#storage-and-handling-recommendations-for-pentadecanoic-acid-d3
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1419098?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1419098?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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